Ethyl 4-(((5-chloro-2-methoxyphenyl)sulfonyl)oxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(5-chloro-2-methoxyphenyl)sulfonyloxy-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C20H16ClFN2O7S/c1-3-30-20(26)19-16(11-18(25)24(23-19)14-7-5-13(22)6-8-14)31-32(27,28)17-10-12(21)4-9-15(17)29-2/h4-11H,3H2,1-2H3
• InChI Key: ZKHRKBOYFZSZNV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=C(C=CC(=C2)Cl)OC)C3=CC=C(C=C3)F
• Molecular Formula: C20H16ClFN2O7S
• Molecular Weight: 482.9 g/mol

Description

Ethyl 4-(((5-chloro-2-methoxyphenyl)sulfonyl)oxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H16ClFN2O7S and its molecular weight is 482.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Metabolites and Novel Compounds

Ethyl 4-(((5-chloro-2-methoxyphenyl)sulfonyl)oxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate and related compounds have been utilized in the synthesis of metabolites and novel organic molecules. For example, the synthesis of metabolites of ethyl 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate (TAK-603) involved efficient synthetic routes yielding novel compounds with potential biological activities (Mizuno et al., 2006). Similarly, the reactivity of oximes of 1-aryl(hetaryl)-2-(hydroxyamino)propan-1-ones with ethyl glyoxylate resulted in the formation of 5-aryl(hetaryl)-1-hydroxy-1H-imidazole-2-carboxylic acid ethyl esters, demonstrating the compound's versatility in organic synthesis (Nikolaenkova et al., 2019).

Catalysis and Reaction Mechanisms

Research has also focused on understanding the catalytic properties and reaction mechanisms involving such compounds. For instance, the synthesis and antimicrobial activity of arylazopyrazole pyrimidone clubbed heterocyclic compounds involved ethyl-3-oxo-2-(2-(4-sulfamoylphenyl)hydrazono)butanoate, indicating the role of these compounds in catalyzing reactions leading to biologically active molecules (Sarvaiya et al., 2019).

Synthesis of Heterocyclic Compounds

The compound has been used in the synthesis of diverse heterocyclic molecules, such as the regioselective synthesis of 3-alkyl-1-aryl-1H-pyrazole-5-carboxylates, which showcased its utility in producing structurally complex heterocycles (Ashton & Doss, 1993). Another study involved the synthesis of new quinazolines as potential antimicrobial agents, further highlighting the compound's application in synthesizing heterocyclic compounds with potential therapeutic uses (Desai et al., 2007).